Cas no 1242336-77-1 (5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine)

• Product Name: 5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine
• CAS No: 1242336-77-1
• MF: C₅H₄BrN₅
• MW: 214.022758483887
• MDL: MFCD17016134
• CID: 1220037
• PubChem ID: 57415872
• Update Time: 2025-04-20

5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2H-pyrazolo[3,4-b]pyrazin-3-amine
• 3-Amino-5-bromo-1H-pyrazolo[3,4-b]pyrazine
• 5-BROMO-1H-PYRAZOLO[3,4-B]PYRAZIN-3-AMINE
• PB15300
• RP08387
• C-8430
• 5-BROMO-1H-PYRAZOLO[3,4-B]PYRAZINE-3-YLAMINE
• 5-Bromo-1H-pyrazolo[3,4-b]pyrazin-3-ylamine
• AS-34073
• 1H-Pyrazolo[3,4-b]pyrazin-3-amine, 5-bromo-
• VDDJIDGFTDEJFJ-UHFFFAOYSA-N
• W-205191
• SY027167
• MFCD17016134
• DB-263486
• 1242336-77-1
• SCHEMBL1585948
• J-516803
• AKOS015949261
• CS-0050647
• DTXSID20725561
• 5-bromo-1H-pyrazolo[4,3-b]pyrazin-3-amine
• 5-bromo-1H-pyrazolo[3,4-b]pyrazin-3-amine

• MDL： MFCD17016134
• Inchi： 1S/C5H4BrN5/c6-2-1-8-5-3(9-2)4(7)10-11-5/h1H,(H3,7,8,10,11)
• InChI Key： VDDJIDGFTDEJFJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(=C(N)NN=2)N=1

Computed Properties

• Exact Mass: 212.96500
• Monoisotopic Mass: 212.96501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 2.140±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 80.48000
• LogP: 1.27880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolo[3,4-b]pyrazines